2-bromopyridine-4-sulfonyl fluoride
Overview
Description
2-Bromopyridine-4-sulfonyl fluoride (2-BPF) is a versatile and powerful reagent used in a variety of synthetic, analytical, and research applications. It is a colorless and odorless solid that is soluble in water and other polar solvents. 2-BPF was first synthesized in the late 1950s and has since become an important tool for scientists in the fields of organic chemistry, biochemistry, and pharmaceutical research.
Scientific Research Applications
2-bromopyridine-4-sulfonyl fluoride is widely used in scientific research, particularly in organic and analytical chemistry. It is used to modify the reactivity of organic molecules, to perform derivatization of small molecules, and to facilitate the synthesis of complex organic molecules. It is also used to label proteins and other biomolecules for use in analytical techniques such as mass spectrometry. In addition, this compound is used in the synthesis of pharmaceuticals and other biologically active compounds.
Mechanism of Action
2-bromopyridine-4-sulfonyl fluoride is a reagent that can modify the reactivity of organic molecules by introducing a sulfonyl group into the molecule. This group can increase the reactivity of the molecule and can also increase the solubility of the molecule in polar solvents. In addition, this compound can react with nucleophiles, such as amines, to form a stable covalent bond.
Biochemical and Physiological Effects
This compound is generally regarded as a non-toxic reagent and is not believed to cause any adverse biochemical or physiological effects. However, it is important to note that this compound is a strong acid and should be handled with care. In addition, it is important to note that this compound is a potent oxidizing agent and should be handled with caution to avoid exposure to hazardous materials.
Advantages and Limitations for Lab Experiments
2-bromopyridine-4-sulfonyl fluoride is a versatile and powerful reagent that has a number of advantages for use in laboratory experiments. It is a non-toxic reagent that can be handled safely and is relatively inexpensive. In addition, it is easy to use and is highly reactive, making it an ideal reagent for a variety of synthetic and analytical applications. However, it is important to note that this compound is an oxidizing agent and should be handled with caution to avoid exposure to hazardous materials.
Future Directions
There are a number of potential future directions for the use of 2-bromopyridine-4-sulfonyl fluoride in scientific research. For example, it could be used to modify the reactivity of biomolecules, such as proteins and enzymes, to facilitate the development of new drugs and therapies. In addition, it could be used to synthesize complex organic molecules for use in a variety of applications, such as materials science and nanotechnology. Finally, it could be used to label proteins and other biomolecules for use in analytical techniques, such as mass spectrometry.
Synthesis Methods
2-bromopyridine-4-sulfonyl fluoride is synthesized by the reaction of 4-bromopyridine and sulfuryl fluoride in an aqueous medium. The reaction is typically carried out at room temperature and is complete within minutes. The yield of the reaction is typically high and the product is of high purity.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-bromopyridine-4-sulfonyl fluoride involves the reaction of 2-bromopyridine-4-sulfonic acid with thionyl chloride followed by treatment with hydrogen fluoride.", "Starting Materials": [ "2-bromopyridine-4-sulfonic acid", "thionyl chloride", "hydrogen fluoride" ], "Reaction": [ "1. Dissolve 2-bromopyridine-4-sulfonic acid in dry dichloromethane.", "2. Add thionyl chloride dropwise to the solution while stirring at room temperature.", "3. Heat the reaction mixture to reflux for 2 hours.", "4. Cool the reaction mixture to room temperature and evaporate the excess thionyl chloride under reduced pressure.", "5. Add dry tetrahydrofuran to the residue and stir for 30 minutes.", "6. Slowly add hydrogen fluoride to the reaction mixture while stirring at 0°C.", "7. Stir the reaction mixture at 0°C for 2 hours.", "8. Quench the reaction by adding saturated sodium bicarbonate solution.", "9. Extract the organic layer with dichloromethane.", "10. Wash the combined organic layers with water and brine.", "11. Dry the organic layer over anhydrous sodium sulfate.", "12. Concentrate the organic layer under reduced pressure.", "13. Purify the crude product by column chromatography using a suitable solvent system." ] } | |
CAS RN |
2385372-16-5 |
Molecular Formula |
C5H3BrFNO2S |
Molecular Weight |
240.1 |
Purity |
95 |
Origin of Product |
United States |
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